Cas no 182923-66-6 (1H-Pyrazole-4-carbonitrile,5-amino-1-(4-methoxyphenyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-amino-1-(4-methoxyphenyl)-3-(trifluoromethyl)-
• CAS No: 182923-66-6
• MF: C₁₂H₉F₃N₄O
• MW: 282.221272230148
• CID: 1376066
• Update Time: 2024-08-14

1H-Pyrazole-4-carbonitrile,5-amino-1-(4-methoxyphenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-1-(4-methoxyphenyl)-3-(trifluoromethyl)-
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(4-methoxyphenyl)-3-(trifluoromethyl)-

• Inchi： 1S/C12H9F3N4O/c1-20-8-4-2-7(3-5-8)19-11(17)9(6-16)10(18-19)12(13,14)15/h2-5H,17H2,1H3
• InChI Key： ONRICLXPFRWMHJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(N)=C(C#N)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 282.07297

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 438.4±45.0 °C(Predicted)
• PSA: 76.86
• pka: -2.31±0.13(Predicted)